Cas no 122609-03-4 (butyl 1-ethenylpyrazole-3-carboxylate)

butyl 1-ethenylpyrazole-3-carboxylate structure
122609-03-4 structure
Product name:butyl 1-ethenylpyrazole-3-carboxylate
CAS No:122609-03-4
MF:C10H14N2O2
MW:194.23
CID:2618050
PubChem ID:14149254

butyl 1-ethenylpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • butyl 1-ethenylpyrazole-3-carboxylate
    • DTXSID50556648
    • Butyl 1-ethenyl-1H-pyrazole-3-carboxylate
    • 122609-03-4
    • Inchi: InChI=1S/C10H14N2O2/c1-3-5-8-14-10(13)9-6-7-12(4-2)11-9/h4,6-7H,2-3,5,8H2,1H3
    • InChI Key: QKYYNJWAQVAMBM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 194.105527694Da
  • Monoisotopic Mass: 194.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.1Ų

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